2-{8-[(4-chlorobenzyl)sulfanyl]-3-oxo[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl}-N-(2,4-dimethylphenyl)acetamide

• IUPAC Name: 2-[8-[(4-chlorophenyl)methylsulfanyl]-3-oxo-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]-N-(2,4-dimethylphenyl)acetamide
• InChI: InChI=1S/C22H20ClN5O2S/c1-14-3-8-18(15(2)11-14)25-19(29)12-28-22(30)27-10-9-24-21(20(27)26-28)31-13-16-4-6-17(23)7-5-16/h3-11H,12-13H2,1-2H3,(H,25,29)
• InChI Key: SMDSAHGNDQCILV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CN2C(=O)N3C=CN=C(C3=N2)SCC4=CC=C(C=C4)Cl)C
• Molecular Formula: C22H20ClN5O2S
• Molecular Weight: 453.9 g/mol
• CAS No.: 1251693-59-0

Description

The compound is a derivative of the [1,2,4]triazolo[4,3-a]pyrazine class. It has a molecular formula of C22H20ClN5O2S, an average mass of 453.944 Da, and a mono-isotopic mass of 453.102631 Da.

Synthesis Analysis

The synthesis of similar compounds often involves multiple steps including substitution, acylation, cyclization, and chlorination reactions. The structures of the synthesized compounds are usually confirmed using 1H NMR and mass spectra.

Molecular Structure Analysis

The [1,2,4]triazolo[4,3-a]pyridine ring in the compound is a key structural feature. This ring acts as a heme-binding scaffold in some biological contexts. The compound also contains a sulfanyl group linked to a 4-chlorobenzyl moiety.

Chemical Reactions Analysis

The compound, like other [1,2,4]triazolo[4,3-a]pyrazines, may undergo various chemical reactions. For instance, the introduction of electron-donating groups can contribute to good inhibitory activity against certain enzymes.

Physical and Chemical Properties Analysis

The physical and chemical properties of the compound can be inferred from its molecular structure. It contains several functional groups that can participate in hydrogen bonding, which may influence its solubility and reactivity.

Mechanism of Action

While the exact mechanism of action for this specific compound is not mentioned in the search results, compounds with a [1,2,4]triazolo[4,3-a]pyridine ring have been found to inhibit certain enzymes. For example, they can act as inhibitors of indoleamine 2,3-dioxygenase 1 (IDO1), a target in cancer immunotherapy.

Future Directions

Compounds with a [1,2,4]triazolo[4,3-a]pyridine scaffold are considered promising in the field of drug discovery. They have shown potential as inhibitors of IDO1, an enzyme implicated in cancer. Future research could focus on optimizing these compounds for better potency, selectivity, and metabolic stability.